Cas no 314298-15-2 (1-bromo-4-fluoro-2-methoxy-5-methyl-benzene)

• Product Name: 1-bromo-4-fluoro-2-methoxy-5-methyl-benzene
• CAS No: 314298-15-2
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 1006778
• PubChem ID: 18468130
• Update Time: 2025-04-20

1-bromo-4-fluoro-2-methoxy-5-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-fluoro-2-methoxy-5-methylbenzene
• 2-Bromo-5-fluoro-4-methylanisole
• 1-bromo-4-fluoro-2-methoxy-5-methyl-benzene
• 314298-15-2
• DB-162458
• E91073
• MFCD15527526
• BS-28363
• AKOS015908032
• DTXSID40594135
• JHHKWHVDJFQNNG-UHFFFAOYSA-N
• A875905
• SCHEMBL5464757
• CS-0190992

• MDL： MFCD15527526
• Inchi： 1S/C8H8BrFO/c1-5-3-6(9)8(11-2)4-7(5)10/h3-4H,1-2H3
• InChI Key： JHHKWHVDJFQNNG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=CC=1OC)F

Computed Properties

• Exact Mass: 217.97400
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.90520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles